ADENOSINE-8-14C 5/'-DIPHOSPHATE AMMONIUM
Description
ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM is a radiolabeled derivative of adenosine diphosphate (ADP) featuring a carbon-14 isotope at the 8-position of the adenine ring and an ammonium counterion. Its molecular formula is C₁₀H₁₇N₅O₁₆P₄ (based on structural analogs in ). This compound is critical in tracer studies to investigate metabolic pathways, enzyme kinetics, and nucleotide interactions due to its radioactive label, which enables precise tracking in biological systems . Unlike standard ADP, the 14C label enhances its utility in autoradiography and quantitative assays, while the ammonium counterion improves solubility in aqueous buffers compared to sodium or potassium salts .
Properties
CAS No. |
134907-90-7 |
|---|---|
Molecular Formula |
C10H24N8O10P2 |
Molecular Weight |
480.310682 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs: Phosphate Group Variations
Adenosine 5'-Diphosphate (ADP)
- Structure : Adenine + ribose + two phosphate groups at the 5'-position.
- Role : Central to energy transfer (e.g., ATP synthesis) and enzymatic redox reactions.
- Key Difference : Lacks the 14C isotope and ammonium counterion, making it unsuitable for tracer studies .
Adenosine 3',5'-Diphosphate (PpApp)
- Structure : Two pyrophosphate groups at the 3' and 5' positions.
- Role : Involved in bacterial stringent response and nucleotide signaling.
- Key Difference : Distinct phosphate positioning alters substrate specificity in enzymatic reactions compared to 5'-diphosphates .
Adenosine Monophosphate (AMP)
- Structure : Single phosphate group at the 5'-position.
- Role : Precursor for ADP/ATP synthesis and allosteric modulator.
- Key Difference : Lower phosphorylation state limits energy transfer capacity .
Table 1: Structural Comparison
| Compound | Phosphate Groups | Isotope | Counterion | Key Function |
|---|---|---|---|---|
| ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM | 5'-diphosphate | 14C | Ammonium | Metabolic tracing |
| ADP | 5'-diphosphate | None | Variable | Energy transfer |
| PpApp | 3',5'-diphosphate | None | Variable | Bacterial signaling |
| AMP | 5'-monophosphate | None | Variable | Precursor for ADP/ATP |
Isotopic and Substituted Analogs
8-Bromo-AMP and 8-Methyl-AMP
- Structure : Halogen (Br) or methyl (CH₃) substituent at the 8-position of adenine.
- Role : Used in crystallography and enzyme inhibition studies.
- Key Difference: These non-radioactive analogs stabilize specific ribose conformations but lack utility in tracer assays .
Cytidine 5'-Diphosphate (CDP)
- Structure : Cytosine + ribose + 5'-diphosphate.
- Role : Substrate for ribonucleotide reductase in DNA synthesis.
- Key Difference : CDP reduction requires higher Mg²⁺ concentrations (3–4 mM) compared to ADP (0.1 mM), indicating divergent enzyme interactions .
Table 2: Isotopic and Functional Comparison
| Compound | Modification | Enzyme Interaction Example | Research Application |
|---|---|---|---|
| ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM | 14C label | Tracer in kinase/phosphatase assays | Metabolic flux analysis |
| 8-Bromo-AMP | Bromine substituent | Stabilizes C2'-endo ribose conformation | Structural studies |
| CDP | Cytosine base | Mg²⁺-dependent reductase activity | Nucleotide metabolism studies |
Counterion Variants
Sodium ADP
- Role : Common in biochemical assays due to high solubility.
- Key Difference : Sodium ions may interfere with Na⁺-sensitive systems, whereas ammonium salts are preferable in pH-sensitive environments .
Ammonium Dihydrogen Phosphate (ADP)
- Structure: Inorganic ammonium-phosphate salt.
- Role : Buffer component or fertilizer.
- Key Difference : Lacks nucleotide structure, limiting biological relevance .
Table 3: Counterion Impact
| Compound | Counterion | Solubility | Compatibility |
|---|---|---|---|
| ADENOSINE-8-14C 5'-DIPHOSPHATE AMMONIUM | Ammonium | High | Compatible with volatile buffers |
| Sodium ADP | Sodium | High | May interfere with Na⁺-dependent systems |
| Ammonium Dihydrogen Phosphate | Ammonium | Moderate | Non-biological applications |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
